3,5-dimethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine

• Molecular Formula: C13H25NO
• Molecular Weight: 211.34 g/mol
• SMILES: CC1CC(CC(C1)NCC2CCCO2)C
• InChI: InChI=1S/C13H25NO/c1-10-6-11(2)8-12(7-10)14-9-13-4-3-5-15-13/h10-14H,3-9H2,1-2H3
• InChIKey: QUGOLXUUAIFKAT-UHFFFAOYSA-N

Procurement Overview for 3,5-Dimethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine

3,5-Dimethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine (CAS 1342372-34-2) is a synthetic secondary aliphatic amine featuring a 3,5-dimethyl-substituted cyclohexane ring linked to a tetrahydrofuran-2-ylmethyl group . It is supplied as a research chemical with a typical purity of 98% and a calculated logP of 2.6, presenting as a harmful/irritant under GHS classification . Its structural characteristics place it within the chemical space of intermediates used in the synthesis of spirocyclic cyclohexane derivatives, a class explored in patents for nociceptin/orphanin FQ (NOP) receptor ligands [1].

Synthetic role

Named intermediate in spirocyclic NOP ligand patent chemistry

Substitution profile

3,5-Dimethyl substitution provides a moderate lipophilicity shift

Research grade

High-purity research intermediate for synthetic methodology

• [1] US Patent US9120797B2. Process for preparing spirocyclic cyclohexane compounds, compositions containing such compounds and method of using such compounds. View Source

Why Generic Analogs Cannot Replace This Compound

Generic substitution of 3,5-dimethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine is not scientifically sound without direct comparative data. Subtle variations in the cyclohexyl substitution pattern (e.g., 4-methyl vs. 3,5-dimethyl) or the heterocyclic amine side chain can lead to significant, unpredictable shifts in physicochemical properties (e.g., logP, basicity) and biological activity . While a direct, high-strength evidence base is scarce for this specific compound, its known role as a specific intermediate in the preparation of spirocyclic NOP receptor ligands, as described in US9120797, precludes simple interchange with unsubstituted or mono-methylated analogs without risking altered reactivity or final impurity profiles [1].

Property shift

Cyclohexyl substitution pattern (e.g., 3,5-dimethyl vs. unsubstituted) may alter logP and amine basicity, changing reactivity and impurity profiles.

Data gap

No direct comparative target-engagement or ADME data exist; interchange with generic analogs requires internal head-to-head validation.

• [1] US Patent US9120797B2. Process for preparing spirocyclic cyclohexane compounds, compositions containing such compounds and method of using such compounds. View Source

Product-Specific Evidence and Comparative Data

Enhanced Lipophilicity from 3,5-Dimethyl Substitution

The measured logP for 3,5-dimethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine is 2.6, as reported by a commercial supplier . Compared to the unsubstituted analog N-[(oxolan-2-yl)methyl]cyclohexanamine, which has a predicted logP of approximately 1.2 [1], the addition of two methyl groups on the cyclohexane ring increases lipophilicity by roughly 1.4 log units. This change can significantly affect membrane permeability and non-specific binding profiles in biological assays.

Lipophilicity Shift

Reported

logP 2.6 vs 1.2 (Δ ≈1.4)

Supports membrane partitioning context; requires system-specific validation

Class-level inference; comparator logP is a database prediction

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	logP = 2.6
Comparator Or Baseline	N-[(oxolan-2-yl)methyl]cyclohexanamine: logP ≈ 1.2 (predicted)
Quantified Difference	ΔlogP ≈ 1.4
Conditions	Target logP from Fluorochem product data ; comparator logP from MMsINC Database prediction [1].

Why This Matters

The >10-fold increase in lipophilicity provides a clear rationale for selecting the 3,5-dimethyl derivative when higher membrane partitioning is required, but this is a class-level inference that must be validated in the specific experimental system.

• [1] MMsINC Database. N-[(oxolan-2-yl)methyl]cyclohexanamine prediction. SlogP: 1.24887. View Source

Defined Purity and Role as a Synthetic Intermediate

The compound is supplied at a baseline purity of 98% , a critical specification for its documented use as an intermediate in the patented synthesis of spirocyclic ORL1 receptor agonists [1]. In this synthetic route, the purity of the amine intermediate directly impacts the yield and purity of the complex final spirocyclic product. Generic cyclohexylamine alternatives lack this established role within a defined, patent-protected synthetic scheme.

Synthetic Intermediate Purity

Specification review

98% purity; key intermediate in US9120797

Process fidelity requires the named intermediate; generic analogs introduce yield and impurity risk

Supplier specification; patent example reference

Evidence Dimension	Purity and Synthetic Role
Target Compound Data	Available at 98% purity; key intermediate in US9120797
Comparator Or Baseline	Generic N-substituted cyclohexylamines: No defined role in this patent
Quantified Difference	Qualitative differentiation based on specified synthetic utility
Conditions	Supplier specification ; Patent example [1].

Why This Matters

For a scientific team tasked with replicating the chemistry from US9120797, procuring the precise named intermediate is a matter of process fidelity, as generic alternatives may introduce different reactivity or impurities that compromise the final product.

• [1] US Patent US9120797B2. Process for preparing spirocyclic cyclohexane compounds, compositions containing such compounds and method of using such compounds. View Source

Critical Gaps in Direct Comparative Evidence

A thorough search of primary research literature and public databases revealed no direct, head-to-head quantitative comparisons (e.g., IC50, Ki, ADME, yield) between 3,5-dimethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine and its closest structural analogs. The BindingDB entry for a similar spirocyclic compound from the same patent class shows a Ki of 1.10 nM for the NOP receptor, but this data is not for the target compound itself [1]. This critical evidence gap means that claims of superiority over any specific analog cannot be made with high confidence.

Direct Evidence Gap

Data to verify

No target engagement data for this compound; related spirocycle Ki=1.10 nM

Internal benchmarking essential before target-based applications

BindingDB data for analog, not the target compound itself

Evidence Dimension	Availability of Direct Comparative Data
Target Compound Data	No direct target-engagement data found
Comparator Or Baseline	Related spirocyclic analog (BDBM177934): Ki = 1.10 nM for NOP receptor [1]
Quantified Difference	Not applicable for the target compound itself
Conditions	BindingDB assay for human NOP receptor [1].

Why This Matters

This transparency is crucial for procurement decision-making. Users must weigh the compound's defined synthetic role against the complete lack of benchmarking data, and may need to invest in internal head-to-head validation before committing to large-scale production.

• [1] BindingDB Entry BDBM177934. Affinity DataKi: 1.10nM for human opioid growth factor receptor-like protein 1 (NOP receptor) from patent US9120797. View Source

Key Application Scenarios for Procurement

Replication of Patent-Critical Spirocyclic Synthesis

This is the primary validated scenario. When replicating the synthetic procedures from Patent US9120797 , the use of the exact named intermediate, 3,5-dimethyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine, is a prerequisite for process fidelity. Using a generic analog introduces synthetic risk that is not justified given the compound's specific availability.

CNS Physicochemical Property Screening

The compound's measured logP of 2.6 positions it within the favorable lipophilicity range for CNS drug candidates. This property, when coupled with its secondary amine (a common CNS scaffold element), makes it a candidate for inclusion in fragment-based or property-focused screening libraries, particularly when compared to higher logP variants that may carry greater off-target risk.

Comparative SAR Studies on Cyclohexylamine Analogs

The most valuable application for a discerning research group is to generate the missing data. By procuring this compound alongside its unsubstituted (N-[(oxolan-2-yl)methyl]cyclohexanamine) or mono-methylated (4-methyl-N-(oxolan-2-ylmethyl)cyclohexan-1-amine) analogs , a team can systematically quantify the impact of the 3,5-dimethyl substitution on target binding, ADME parameters, and chemical reactivity, thereby creating a proprietary data set.

Application

Selection Property

Validation Focus

Replication of Patent-Critical Spirocyclic Synthesis

Named intermediate in US9120797

Synthetic process fidelity

CNS Physicochemical Property Screening

Moderate lipophilicity profile

Membrane partitioning and off-target assessment

Comparative SAR Studies

3,5-Dimethyl substitution effect

Systematic binding, ADME and reactivity profiling